2-(3-methylphenoxy)-N-[4-(propionylamino)phenyl]propanamide

• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 2-(3-methylphenoxy)-N-[4-(propanoylamino)phenyl]propanamide
• InChI: InChI=1S/C19H22N2O3/c1-4-18(22)20-15-8-10-16(11-9-15)21-19(23)14(3)24-17-7-5-6-13(2)12-17/h5-12,14H,4H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key: RGVVWECLDRISKL-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC=C(C=C1)NC(=O)C(C)OC2=CC=CC(=C2)C

Description

2-(3-methylphenoxy)-N-[4-(propionylamino)phenyl]propanamide is a chemical compound that belongs to the class of amides. It is commonly referred to as MPAPP and has been the subject of scientific research due to its potential applications in various fields. The purpose of

Mechanism of Action

The mechanism of action of MPAPP is not fully understood, but it is believed to work by inhibiting specific enzymes involved in cancer cell growth and inflammation. MPAPP has been shown to inhibit the activity of COX-2, an enzyme involved in inflammation, and to inhibit the growth of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects:
MPAPP has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and to inhibit the expression of genes involved in inflammation. MPAPP has also been shown to induce apoptosis in cancer cells and to inhibit the growth of tumors in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using MPAPP in lab experiments is its high purity, which allows for accurate and reproducible results. However, one limitation is that the mechanism of action of MPAPP is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on MPAPP. One direction is to further investigate its potential use as an anticancer agent, particularly in combination with other drugs. Another direction is to investigate its potential use as an anti-inflammatory agent, particularly in the treatment of chronic inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of MPAPP and to design experiments to study its effects in more detail.

Synthesis Methods

The synthesis of MPAPP involves the reaction of 3-methylphenol with 4-aminobenzoylpropionyl chloride in the presence of a base. The resulting product is purified through chromatography to obtain MPAPP in high purity.

Scientific Research Applications

MPAPP has been the subject of scientific research due to its potential applications in various fields. It has been studied for its potential use as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. MPAPP has also been studied for its potential use as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models.